Cas no 3717-73-5 (N-{2,5-bisnitrophenyl}acetamide)

• Product Name: N-{2,5-bisnitrophenyl}acetamide
• CAS No: 3717-73-5
• MDL: MFCD00835176
• CID: 4650068
• Update Time: 2025-05-24

N-{2,5-bisnitrophenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{2,5-bisnitrophenyl}acetamide

• MDL： MFCD00835176

Additional information on N-{2,5-bisnitrophenyl}acetamide

Comprehensive Overview of N-{2,5-bisnitrophenyl}acetamide (CAS No. 3717-73-5): Properties, Applications, and Research Insights

N-{2,5-bisnitrophenyl}acetamide (CAS No. 3717-73-5) is a specialized organic compound that has garnered significant attention in chemical research due to its unique structural features and potential applications. This nitro-substituted acetamide derivative is characterized by the presence of two nitro groups at the 2 and 5 positions of the phenyl ring, which imparts distinct electronic and steric properties. Researchers and industries are increasingly exploring its utility in pharmaceutical intermediates, agrochemical synthesis, and material science.

The compound's molecular formula, C₁₄H₁₁N₃O₅, reflects its nitroaromatic nature, which contributes to its reactivity in various chemical transformations. Recent studies highlight its role as a precursor in the synthesis of heterocyclic compounds, a topic frequently searched in academic databases like SciFinder and Reaxys. Its electron-withdrawing nitro groups make it a valuable building block for designing high-performance polymers and dye intermediates, aligning with the growing demand for sustainable materials.

One of the most searched questions about N-{2,5-bisnitrophenyl}acetamide revolves around its synthetic routes. The compound is typically prepared via the acetylation of 2,5-dinitroaniline, a process optimized for yield and purity. Advanced techniques such as microwave-assisted synthesis and green chemistry protocols are now being investigated to enhance efficiency, reflecting the industry's shift toward eco-friendly methodologies. These innovations address the rising interest in reducing chemical waste and energy-efficient processes.

In the context of drug discovery, N-{2,5-bisnitrophenyl}acetamide has been explored as a scaffold for bioactive molecules. Its nitro groups can be selectively reduced to amines, enabling the construction of diverse pharmacophores. This versatility resonates with researchers investigating antimicrobial agents and anticancer compounds, two trending topics in medicinal chemistry. Computational studies using molecular docking and QSAR modeling further underscore its potential in targeted therapy.

The compound's physical and chemical properties are critical for practical applications. It exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), but limited solubility in water. Its thermal stability and crystallinity have been analyzed via differential scanning calorimetry (DSC) and X-ray diffraction (XRD), data often sought by material scientists. These characteristics make it suitable for thin-film deposition and electronic device fabrication, areas gaining traction in nanotechnology forums.

Environmental and safety aspects of N-{2,5-bisnitrophenyl}acetamide are also frequently queried. While the compound is not classified as hazardous under standard regulations, proper laboratory handling practices—such as using personal protective equipment (PPE) and fume hoods—are recommended. Recent publications emphasize its biodegradation pathways, addressing the broader discourse on green chemistry metrics and circular economy principles.

In summary, N-{2,5-bisnitrophenyl}acetamide (CAS No. 3717-73-5) represents a multifaceted compound with applications spanning organic synthesis, medicinal chemistry, and advanced materials. Its relevance to contemporary research themes—such as sustainable synthesis, drug development, and nanotechnology—ensures its continued prominence in scientific literature. For researchers seeking high-purity samples or custom synthesis, reputable suppliers provide tailored solutions to meet experimental demands.